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Compound of Interest

Compound Name: 6-Me-ATP (trisodium)

Cat. No.: B12412153

Get Quote

Executive Summary: Immediate Action Plan
Compound: 6-Methyladenosine-5'-triphosphate (trisodium salt) CAS: 3130-39-0 (free acid) /

34369-07-8 (generic ATP salts) Core Hazard: Bioactive nucleotide analog (P2 receptor

agonist). Low acute toxicity, but environmental persistence and biological signaling interference

are risks. Disposal Method:High-Temperature Incineration. Critical Prohibition:DO NOT dispose

of down laboratory drains or sinks.

Chemical Profile & Hazard Assessment
The "Why" Behind the Protocol

As a Senior Application Scientist, I emphasize that safety protocols are not just about

regulatory compliance; they are about data integrity and environmental stewardship. 6-Me-ATP

is a modified nucleotide. While standard Safety Data Sheets (SDS) often classify it as "Caution:

Substance not fully tested" or a mild irritant (H315, H319), its biological function dictates its

disposal.

Bioactivity: 6-Me-ATP is a potent agonist for P2 purinergic receptors and a phosphate donor

for GSK3
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. Release into municipal water systems can disrupt local microbial signaling and aquatic
ecosystems.

Solubility: The trisodium salt form renders this compound highly water-soluble (~100 mM).

This physical property makes it dangerously easy to accidentally wash down a sink, where it

becomes a difficult-to-remove micropollutant.

Stability: The

-methyl modification increases resistance to certain enzymatic degradation pathways
compared to native ATP, potentially increasing its environmental persistence.

Physical & Chemical Properties Table
Property Data Disposal Implication

Form
Solid (Lyophilized powder) or

Aqueous Solution
Segregate solids from liquids.

Solubility Water (up to 100 mM)
High Risk: Do not use aqueous

waste streams.

Stability
Hygroscopic; Sensitive to acid

hydrolysis

Keep waste containers dry and

pH-neutral.

Reactivity
Incompatible with strong

oxidizers

Do not mix with

Nitric/Perchloric acid waste.

Pre-Disposal Protocol: The Self-Validating System
Ensuring safety before the waste leaves your bench.

A self-validating system requires a "Check-Act-Verify" loop. Do not simply throw the vial away;

prepare it for safe downstream processing.

Step 1: Deactivation (Optional but Recommended for High Conc.) While 6-Me-ATP does not

require bleach deactivation like viral vectors, ensuring it is non-reactive is prudent.

Action: If you have a concentrated stock (>10 mM), dilute 1:10 with a combustible solvent

(e.g., Ethanol or Isopropanol) before adding to the waste container.
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Mechanism:[1] This prepares the sample for incineration and reduces the local concentration

of bioactive material.

Step 2: Waste Stream Segregation

Solid Waste: Contaminated gloves, pipette tips, and empty vials.

Liquid Waste: Stock solutions, reaction mixtures.

Verification: Check the pH of your liquid waste bottle. Ensure it is between pH 5-9. Extreme

pH can cause hydrolysis of the triphosphate, releasing phosphate and potentially causing

pressure buildup if carbonates are present.

Step-by-Step Disposal Workflow
Scenario A: Solid Waste (Trace Contamination)
Applicable to: Empty vials, weighing boats, pipette tips.

Containment: Place all solid items in a dedicated "Hazardous Solid Waste" bag (typically

clear or yellow, depending on facility rules).

Labeling: Label clearly as "Trace Organics – 6-Me-ATP."

Sealing: Double-bag if the debris is wet to prevent leaking.

Disposal: Transfer to the facility's solid waste drum for incineration.

Scenario B: Liquid Waste (Stock Solutions & Aliquots)
Applicable to: Expired stock solutions, unused reaction volumes.

Solvent Compatibility Check: Ensure the waste container is designated for "Organic

Solvents" or "Mixed Aqueous/Organic."

Critical: Do NOT mix with oxidizers (Chromic acid, Nitric acid) or water-reactive

substances.

Transfer: Pour the 6-Me-ATP solution into the container.
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Rinse: Rinse the original vial with a small volume of Ethanol (EtOH) and add the rinse to the

waste container.

Why EtOH? It is a high-BTU fuel that aids the incineration process at the disposal facility.

Log: Record the addition on the waste tag: "Nucleotide Analogs in Water/Ethanol."

Scenario C: Spills
PPE: Wear nitrile gloves, lab coat, and safety glasses.

Absorb: Cover liquid spills with an absorbent pad or vermiculite.

Clean: Wipe the area with 70% Ethanol.

Dispose: Treat all cleanup materials as Scenario A (Solid Waste).

Visualizing the Workflow
Diagram 1: Waste Categorization Decision Tree
Caption: Logic flow for determining the correct waste stream based on the physical state of the

6-Me-ATP residue.
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Start: 6-Me-ATP Waste

What is the physical state?
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Dilute with EtOH (1:10)
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Organic/Aqueous Waste Carboy
(For Incineration)
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Diagram 2: Cradle-to-Grave Disposal Lifecycle
Caption: The complete lifecycle of the chemical waste from the laboratory bench to final

destruction via incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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